Cas no 1293363-99-1 (5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one)

• Product Name: 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one
• CAS No: 1293363-99-1
• MF: C₈H₆BrNOS
• MW: 244.10833978653
• CID: 1094681
• PubChem ID: 51003345
• Update Time: 2025-10-29

5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one
• 5-bromo-3-methyl-1,3-benzothiazol-2-one
• SCHEMBL19644301
• 1293363-99-1

• Inchi： 1S/C8H6BrNOS/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,1H3
• InChI Key： DJLKLNMMNDISGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C(=O)S2

Computed Properties

• Exact Mass: 242.93535g/mol
• Monoisotopic Mass: 242.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6Ų

Additional information on 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one

5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one: A Comprehensive Overview

5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one, also known by its CAS number 1293363-99-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolones, which are known for their unique structural features and diverse biological activities. The molecule consists of a benzo[d]thiazole ring system with a bromine substituent at the 5-position and a methyl group at the 3-position, making it a derivative of benzo[d]thiazol-2(3H)-one.

The benzo[d]thiazole core of this compound is a bicyclic structure composed of a benzene ring fused to a thiazole ring. The thiazole ring itself is a five-membered heterocycle containing one sulfur atom and one nitrogen atom. This structural arrangement imparts unique electronic properties to the molecule, which are further modulated by the bromine and methyl substituents. The bromine atom at the 5-position introduces electron-withdrawing effects, while the methyl group at the 3-position contributes electron-donating effects, creating a balance that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one as a precursor for the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents, where its thiazole ring plays a crucial role in modulating enzyme activity. Additionally, this compound has been investigated for its potential as an antimicrobial agent, with studies demonstrating moderate activity against certain bacterial strains.

The synthesis of 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and oxidation steps. One common approach involves the reaction of an appropriate bromobenzene derivative with thioamides or thioureas under specific conditions to form the thiazole ring. Subsequent modifications, such as alkylation or methylation, are then employed to introduce the methyl group at the desired position.

In terms of applications, 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor applications. Furthermore, its photochemical properties have been studied for potential use in light-emitting materials and photovoltaic devices.

From an environmental perspective, understanding the fate and transport of 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one in natural systems is crucial. Recent research has focused on its degradation pathways under various environmental conditions, such as UV light exposure and microbial activity. These studies aim to assess its potential impact on ecosystems and guide responsible use in industrial applications.

In conclusion, 5-Bromo-3-methylbenzo[d]thiazol-2(3H)-one is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.